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For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-(-)-2-Acetoxypropionic acid, a chiral building block, holds significant importance in the

realms of pharmaceutical and agrochemical synthesis. This technical guide provides an in-

depth exploration of its core attributes, including its chemical identity, physicochemical

properties, synthesis methodologies, and diverse applications. As a versatile intermediate,

understanding its characteristics is paramount for leveraging its full potential in research and

development. This document serves as a comprehensive resource, consolidating critical

information to facilitate its effective and safe utilization.

Chemical Identity and Molecular Structure
(S)-(-)-2-Acetoxypropionic acid, also known by its synonym (-)-O-Acetyl-L-lactic acid, is a

chiral carboxylic acid.[1][2][3][4][5][6] Its unique structure, featuring an acetoxy group at the

alpha-position to the carboxylic acid, imparts specific reactivity and stereochemistry that are

highly valued in organic synthesis.

CAS Number: 6034-46-4[1][3][4][6][7][8]

Molecular Formula: C₅H₈O₄[1][2][4][6][8][9]

Molecular Weight: 132.11 - 132.12 g/mol [1][2][6][8][9]
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IUPAC Name: (S)-2-(acetyloxy)propanoic acid[2]

The stereochemistry of this compound is crucial, with the (S)-enantiomer exhibiting a negative

optical rotation.[2]

Structural Representation:
Caption: Molecular structure of (S)-(-)-2-Acetoxypropionic acid.

Physicochemical Properties
A thorough understanding of the physicochemical properties of (S)-(-)-2-Acetoxypropionic
acid is essential for its handling, storage, and application in various experimental setups.

Property Value Source

Appearance Colorless clear liquid [1]

Density 1.162 - 1.18 g/mL at 20-25 °C [1][2][7]

Boiling Point
115-117 °C at 2 mmHg; 141-

143 °C at 20 mmHg
[1][2][7]

Refractive Index n20/D 1.422 - 1.423 [1][2][7]

Optical Rotation
[α]20/D -44° to -55° (c=7 in

CHCl₃)
[1][2]

Purity ≥ 98% (Assay by titration) [1]

Storage: It is recommended to store the compound at 2 - 8 °C to maintain its stability and

purity.[1][6]

Synthesis Methodologies
The primary route for synthesizing 2-Acetoxypropionic acid involves the acetoxylation of lactic

acid.

Acetoxylation of Lactic Acid
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This method utilizes acetic anhydride or acetic acid to acetylate lactic acid. The reaction can be

catalyzed by ion-exchange resins or zeolites, offering an efficient and selective pathway to the

desired product.[2] A continuous process for preparing (S)-2-acetoxypropionic acid from an

aqueous solution of lactic acid and acetic anhydride in acetic acid has also been developed,

highlighting its industrial relevance.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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